Cas no 2225173-00-0 (4-Chloro-5-trifluoromethyl-2-cyclopropylphenylboronic acid)

• Product Name: 4-Chloro-5-trifluoromethyl-2-cyclopropylphenylboronic acid
• CAS No: 2225173-00-0
• MF: C₁₀H₉BClF₃O₂
• MW: 264.44
• CID: 5144323
• PubChem ID: 133555249
• Update Time: 2025-07-19

4-Chloro-5-trifluoromethyl-2-cyclopropylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-trifluoromethyl-2-cyclopropylphenylboronic acid
• (4-Chloro-2-cyclopropyl-5-(trifluoromethyl)phenyl)boronic acid
• 2225173-00-0

• Inchi： 1S/C10H9BClF3O2/c12-9-3-6(5-1-2-5)8(11(16)17)4-7(9)10(13,14)15/h3-5,16-17H,1-2H2
• InChI Key： PMQGKRITIHZKGK-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC(C(F)(F)F)=C(Cl)C=C1C1CC1

Computed Properties

• Exact Mass: 264.0336219g/mol
• Monoisotopic Mass: 264.0336219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 4-Chloro-5-trifluoromethyl-2-cyclopropylphenylboronic acid

Introduction to 4-Chloro-5-trifluoromethyl-2-cyclopropylphenylboronic Acid (CAS No. 2225173-00-0)

4-Chloro-5-trifluoromethyl-2-cyclopropylphenylboronic acid (CAS No. 2225173-00-0) is a versatile organic compound that has gained significant attention in the fields of synthetic chemistry and medicinal chemistry. This compound is characterized by its unique structural features, including a chloro-substituted phenyl ring, a trifluoromethyl group, and a cyclopropyl substituent, all attached to a boronic acid moiety. These structural elements endow the compound with a range of chemical properties that make it valuable for various applications, particularly in the development of new pharmaceuticals and materials.

The boronic acid functionality is a key feature of this compound. Boronic acids are widely used in organic synthesis due to their ability to participate in various cross-coupling reactions, such as Suzuki-Miyaura coupling. These reactions are crucial for the synthesis of complex organic molecules, including those with biological activity. The presence of the chloro and trifluoromethyl groups further enhances the reactivity and selectivity of the compound, making it an attractive starting material for the synthesis of diverse derivatives.

In the context of medicinal chemistry, 4-Chloro-5-trifluoromethyl-2-cyclopropylphenylboronic acid has shown promise as an intermediate in the development of novel drugs. The chloro and trifluoromethyl substituents can influence the pharmacological properties of the final drug molecules, such as their solubility, metabolic stability, and binding affinity to target proteins. Additionally, the cyclopropyl group can introduce conformational constraints that enhance the bioactivity and selectivity of the compounds derived from this boronic acid.

Recent research has highlighted the potential of boronic acids in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that boronic acids can be used to design prodrugs that are activated under specific physiological conditions. This approach can improve the therapeutic index and reduce side effects of drugs. Another study in Organic Letters reported the synthesis of boronic acid derivatives with potent antiviral activity against several RNA viruses, including influenza and SARS-CoV-2.

The 4-Chloro-5-trifluoromethyl-2-cyclopropylphenylboronic acid (CAS No. 2225173-00-0) can also be utilized in materials science for the preparation of functional polymers and coatings. The boronic acid group can undergo reversible binding with diols, which is useful for creating dynamic covalent networks with self-healing properties. This characteristic makes it suitable for applications such as self-repairing materials and stimuli-responsive systems.

In summary, 4-Chloro-5-trifluoromethyl-2-cyclopropylphenylboronic acid (CAS No. 2225173-00-0) is a multifunctional compound with broad applications in synthetic chemistry, medicinal chemistry, and materials science. Its unique structural features and reactivity profile make it an invaluable tool for researchers aiming to develop new drugs, functional materials, and advanced chemical systems. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern scientific endeavors.